1-(5-chloro-2-methoxybenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-chloro-2-methoxybenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TFMPP, and it belongs to the class of piperazine derivatives. TFMPP has been synthesized using various methods, and its mechanism of action has been extensively studied in the scientific community.
Mechanism of Action
The mechanism of action of TFMPP is not fully understood, but it is believed to act on the serotonergic system in the brain. TFMPP has been shown to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood and anxiety. TFMPP has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. TFMPP has also been shown to increase the levels of cyclic adenosine monophosphate (cAMP), which is involved in the regulation of mood and anxiety. Additionally, TFMPP has been shown to decrease the levels of corticosterone, which is a hormone involved in the stress response.
Advantages and Limitations for Lab Experiments
TFMPP has several advantages for lab experiments, including its high purity and availability. It has also been extensively studied in animal models, which provides a significant amount of data for researchers. However, TFMPP has several limitations, including its potential toxicity and the lack of information on its long-term effects.
Future Directions
There are several potential future directions for the study of TFMPP. One direction is to investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another direction is to investigate its potential use in the treatment of substance abuse disorders, such as cocaine and opioid addiction. Additionally, further studies are needed to fully understand the mechanism of action of TFMPP and its long-term effects on the brain and body.
In conclusion, TFMPP is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods, and its mechanism of action has been extensively studied. TFMPP has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and it has been investigated for its potential use in the treatment of substance abuse disorders and neurodegenerative disorders. Further studies are needed to fully understand the potential of TFMPP as a therapeutic agent.
Synthesis Methods
TFMPP can be synthesized using various methods, including the reaction of 1-(5-chloro-2-methoxybenzoyl)piperazine with 3-(trifluoromethyl)aniline in the presence of a catalyst. Another method involves the reaction of 1-(5-chloro-2-methoxybenzoyl)piperazine with 3-(trifluoromethyl)phenyl isocyanate. Both of these methods have been used to synthesize TFMPP with high yield and purity.
Scientific Research Applications
TFMPP has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. TFMPP has also been investigated for its potential use in the treatment of substance abuse disorders, such as cocaine and opioid addiction. Additionally, TFMPP has been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease.
properties
IUPAC Name |
(5-chloro-2-methoxyphenyl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClF3N2O2/c1-27-17-6-5-14(20)12-16(17)18(26)25-9-7-24(8-10-25)15-4-2-3-13(11-15)19(21,22)23/h2-6,11-12H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUXIIJXEIPVGHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClF3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-2-methoxyphenyl){4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.